Cas no 2229173-84-4 ((2,6-dichloro-5-fluoropyridin-3-yl)methyl sulfamate)

• Product Name: (2,6-dichloro-5-fluoropyridin-3-yl)methyl sulfamate
• CAS No: 2229173-84-4
• MF: C₆H₅Cl₂FN₂O₃S
• MW: 275.084901571274
• CID: 6324777
• PubChem ID: 165658924
• Update Time: 2025-08-05

(2,6-dichloro-5-fluoropyridin-3-yl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (2,6-dichloro-5-fluoropyridin-3-yl)methyl sulfamate
• EN300-1989242
• 2229173-84-4

• Inchi： 1S/C6H5Cl2FN2O3S/c7-5-3(2-14-15(10,12)13)1-4(9)6(8)11-5/h1H,2H2,(H2,10,12,13)
• InChI Key： ZIJATNQEFWNUQH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(N=1)Cl)F)COS(N)(=O)=O

Computed Properties

• Exact Mass: 273.9381967g/mol
• Monoisotopic Mass: 273.9381967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 90.7Ų

Additional information on (2,6-dichloro-5-fluoropyridin-3-yl)methyl sulfamate

Compound CAS No. 2229173-84-4: (2,6-Dichloro-5-fluoropyridin-3-yl)methyl Sulfamate

The compound with CAS number 2229173-84-4, known as (2,6-dichloro-5-fluoropyridin-3-yl)methyl sulfamate, is a highly specialized chemical entity with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and potential uses in agriculture, pharmaceuticals, and materials science. Recent studies have highlighted its role in enhancing crop protection and its potential as a building block for advanced materials.

Chemical Structure and Properties

The molecular structure of (2,6-dichloro-5-fluoropyridin-3-yl)methyl sulfamate consists of a pyridine ring substituted with chlorine atoms at positions 2 and 6, a fluorine atom at position 5, and a methyl sulfamate group at position 3. This arrangement imparts the compound with distinct electronic and steric properties. The presence of multiple halogen atoms enhances the compound's stability and reactivity, making it suitable for various chemical transformations. Recent research has demonstrated that the sulfamate group can act as a leaving group in certain reactions, facilitating the synthesis of derivatives with diverse functionalities.

Synthesis and Optimization

The synthesis of (2,6-dichloro-5-fluoropyridin-3-yl)methyl sulfamate involves a multi-step process that typically begins with the preparation of the pyridine derivative. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and minimizing environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields. These optimizations highlight the compound's versatility and its potential for large-scale production.

Applications in Agriculture

One of the most promising applications of (2,6-dichloro-5-fluoropyridin-3-yl)methyl sulfamate is in agriculture. Studies have shown that this compound exhibits potent pesticidal activity against a wide range of pests, including insects and nematodes. Its ability to target specific enzymes involved in pest metabolism makes it an attractive candidate for developing eco-friendly pesticides. Recent field trials have demonstrated its effectiveness in improving crop yields without adverse effects on non-target species.

Pharmaceutical Potential

In the pharmaceutical industry, (2,6-dichloro-5-fluoropyridin-3-yl)methyl sulfamate has shown potential as a lead compound for drug development. Its unique structure allows for interactions with various biological targets, including protein kinases and receptors. Researchers are exploring its role in treating conditions such as cancer and inflammatory diseases. Preclinical studies have indicated that the compound exhibits promising anti-inflammatory and anticancer properties, warranting further investigation in clinical settings.

Materials Science Applications

Beyond its biological applications, this compound has found utility in materials science. Its ability to form stable bonds with other molecules makes it a valuable component in the synthesis of advanced polymers and composites. Recent breakthroughs have demonstrated its use in creating lightweight materials with exceptional thermal stability, which could revolutionize industries such as aerospace and electronics.

Safety and Environmental Considerations

As with any chemical compound, understanding the safety profile of (2,6-dichloro-5-fluoropyridin-3-yl)methyl sulfamate is crucial. Studies have shown that it exhibits low toxicity to humans under normal handling conditions; however, proper safety protocols should be followed to minimize exposure risks. Additionally, research into its environmental impact has revealed that it undergoes rapid biodegradation under aerobic conditions, reducing its persistence in ecosystems.

In conclusion, (2,6-dichloro-5-fluoropyridin-3-yl)methyl sulfamate represents a versatile compound with diverse applications across multiple industries. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in future innovations. As research continues to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.